Cas no 941880-51-9 (N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
• CAS No: 941880-51-9
• MF: C₁₇H₂₁ClN₄O₄
• MW: 380.826042890549
• CID: 5811489
• PubChem ID: 16896739
• Update Time: 2025-05-26

N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-8-acetamide, N-(5-chloro-2-methoxyphenyl)-3-methyl-2,4-dioxo-
• N-(5-CHLORO-2-METHOXYPHENYL)-2-{3-METHYL-2,4-DIOXO-1,3,8-TRIAZASPIRO[4.5]DECAN-8-YL}ACETAMIDE
• F2235-0076
• N-(5-chloro-2-methoxyphenyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
• 941880-51-9
• SR-01000911246
• AKOS024629820
• SR-01000911246-1
• VU0494945-1
• N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide

• Inchi： 1S/C17H21ClN4O4/c1-21-15(24)17(20-16(21)25)5-7-22(8-6-17)10-14(23)19-12-9-11(18)3-4-13(12)26-2/h3-4,9H,5-8,10H2,1-2H3,(H,19,23)(H,20,25)
• InChI Key： QMXGUPFGXHNNCF-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC(NC3=CC(Cl)=CC=C3OC)=O)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 380.1251329g/mol
• Monoisotopic Mass: 380.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.06±0.20(Predicted)

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS 941880-51-9)

N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS 941880-51-9) is a synthetic organic compound with a complex molecular structure, featuring a spirocyclic core and an acetamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of a chloro and methoxy substituent on the phenyl ring, combined with the triazaspiro system, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the demand for spirocyclic compounds like N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide has surged, driven by their unique three-dimensional structures and potential to interact with biological targets. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates. The compound's CAS number 941880-51-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide involves multi-step organic reactions, including amide coupling and spirocyclization. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's molecular weight and logP values are often discussed in forums and research papers, as they influence its drug-likeness and potential therapeutic applications.

One of the trending topics in the context of CAS 941880-51-9 is its potential role in targeting enzyme inhibitors or receptor modulators. Given the rising interest in precision medicine, this compound's ability to selectively bind to specific proteins or enzymes makes it a promising candidate for treating various diseases. Additionally, its structural analogs are being explored for their anti-inflammatory and neuroprotective effects, aligning with current healthcare trends.

From an industrial perspective, N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, N-(5-chloro-2-methoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS 941880-51-9) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, ensures its continued relevance in scientific research and industrial applications. As the field evolves, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.